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Compound of Interest

Compound Name: Lanepitant dihydrochloride

Cat. No.: B608449 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Lanepitant dihydrochloride, a non-peptide neurokinin-1 (NK-1) receptor antagonist used in

research.[1][2][3] Adherence to these procedures is vital for maintaining a safe laboratory

environment and ensuring regulatory compliance.

I. Safety and Handling Precautions
According to the Safety Data Sheet (SDS), Lanepitant dihydrochloride is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[4] The NFPA and HMIS

ratings for health, fire, and reactivity are all 0, indicating a low hazard profile.[4] However,

standard laboratory safety protocols should always be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Handling: Avoid generating dust. In case of spills, prevent the substance from entering

sewers or waterways.[5]

First Aid:

Inhalation: Move to fresh air. Consult a doctor if you feel unwell.[4]

Skin Contact: While the product is not generally considered a skin irritant, wash the

affected area with soap and water.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b608449?utm_src=pdf-interest
https://www.benchchem.com/product/b608449?utm_src=pdf-body
https://www.targetmol.com/compound/lanepitant%20hcl
https://www.caymanchem.com/product/43044/lanepitant-(hydrochloride)
https://www.targetmol.com/compound/lanepitant
https://www.benchchem.com/product/b608449?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/43044m.pdf
https://cdn.caymanchem.com/cdn/msds/43044m.pdf
https://cdn.caymanchem.com/cdn/msds/21245m.pdf
https://cdn.caymanchem.com/cdn/msds/43044m.pdf
https://cdn.caymanchem.com/cdn/msds/43044m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse opened eyes for several minutes under running water.[4]

Ingestion: If symptoms persist, seek medical advice.[4]

II. Chemical and Physical Properties
A summary of the key properties of Lanepitant dihydrochloride is provided below.

Property Value

Molecular Formula C₃₃H₄₅N₅O₃ • 2HCl

Molecular Weight 632.7 g/mol [2]

Appearance Solid[2]

Solubility
Slightly soluble in acetonitrile (0.1-1 mg/ml) and

water (0.1-1 mg/ml)[2]

Flammability Product is not flammable[4]

Chemical Stability

Stable under recommended storage conditions.

No decomposition if used according to

specifications.[4]

Hazardous Reactions No dangerous reactions known[4]

III. Disposal Procedure
While Lanepitant dihydrochloride is not classified as hazardous, proper disposal is essential

to prevent environmental contamination and ensure compliance with local regulations. The

recommended disposal procedure follows a hierarchical approach, prioritizing take-back

programs and environmentally sound practices.

Step 1: Institutional and Local Regulation Compliance

Before proceeding with any disposal method, consult your institution's Environmental Health

and Safety (EHS) department and review local and national regulations regarding chemical and

pharmaceutical waste disposal. This is the most critical step, as requirements can vary

significantly.
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Step 2: Preferred Disposal Method - Drug Take-Back Programs

The most responsible method for disposing of unwanted or expired Lanepitant
dihydrochloride is through a designated drug take-back program.[6][7] These programs are

often available through:

Local law enforcement agencies

Pharmacies

Your institution's chemical waste management service

Step 3: In-Lab Deactivation and Disposal (if take-back is not available)

If a take-back program is not accessible, the following procedure for in-lab deactivation and

disposal should be followed. This method is based on general guidelines for the disposal of

non-hazardous pharmaceuticals.[6][8][9]

Do Not Flush: Do not dispose of Lanepitant dihydrochloride down the drain or toilet unless

specifically instructed to do so by your institution's EHS department or local authorities.[6]

Flushing can introduce active pharmaceutical ingredients into the water supply.

Render Unusable:

Remove the compound from its original container.

Mix the solid Lanepitant dihydrochloride with an inert and undesirable substance such

as used coffee grounds, cat litter, or dirt.[6][8] This makes the substance unappealing and

less likely to be accidentally ingested or diverted. For solutions, absorb the liquid onto an

inert material.

Contain and Seal:

Place the mixture into a sealable container, such as a plastic bag or a screw-cap bottle, to

prevent leakage.[6][8]

Final Disposal:
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Dispose of the sealed container in the regular laboratory or municipal trash.

Before disposing of the original container, remove or obscure all identifying labels to

protect proprietary information.[6]

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Lanepitant dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

